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N-Undecanoylglycine tuft cell activation
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Compound Focus: N-Undecanoylglycine

CAS No.: 83871-09-4

Cat. No.: S597890

Mechanism of Action: The Signaling Pathway

The activation of tuft cells by N-undecanoylglycine follows a defined molecular pathway, which can be

summarized in the following diagram:

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s597890?utm_src=pdf-body
https://www.smolecule.com/products/s597890?utm_src=pdf-interest
https://www.smolecule.com/products/s597890?utm_src=pdf-body
https://www.smolecule.com/products/s597890?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

(N-Undecanoylglycina

l

Vmn2r26 Receptoa

Positive Feedback

Promotes

Click to download full resolution via product page

N-undecanoylglycine activates the Vmn2r26-PLCy2-PGD2 pathway in tuft-2 cells [1].
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Experimental Workflow

To study this mechanism, researchers typically follow a workflow that spans from microbial culture to

functional immune analysis, as outlined below.

Click to download full resolution via product page
Key steps for investigating tuft cell activation by microbial metabolites [1] [2].

The table below provides more detailed methodologies for the key experiments cited in the primary research.

Experimental Goal Detailed Protocol & Methods Key Measurements & Readouts

| Identify Tuft Cell Response to Bacteria | Infect mice with Shigella flexneri; analyze intestinal epithelium

after 24-48 hours [1]. | - Tuft-2 cell expansion: Flow cytometry using marker Sh2d6 [1].
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e Cellular signaling: Calcium flux assays in live cells [1]. | | Define the Metabolite-Receptor Axis |
Administer purified N-undecanoylglycine to mice (e.g., in drinking water); use Vmn2r26-deficient
and Tuft-2 cell-depleted mouse models [1]. | - Cell expansion: Tuft-2 cell counts in knockout vs.
wild-type mice [1].

¢ Gene expression: RNA sequencing to identify SpiB upregulation [1].

o Effector molecules: Measure PGD2 levels (e.g., by ELISA) [1]. | | Test Functional Immunity |
Challenge mice with bacteria after activating or inhibiting the tuft cell pathway [1]. | - Bacterial load:
Colony-forming unit (CFU) counts in tissues [1].

¢ Mucus secretion: Histological scoring (e.g., Alcian Blue stain) [1].

¢ Animal survival: Monitoring survival rates post-infection [1]. |

Context and Comparison with Other Activators

N-undecanoylglycine represents one of several luminal cues that tuft cells can sense. Its role is distinct from

the classical "tuft-ILC2 circuit" activated by helminths and protists.

¢ Classical Tuft-ILC2 Circuit: Triggered by succinate (from protists like Tritrichomonas) binding to the
receptor SUCNR1 [3] [4]. This leads to tuft cells releasing IL-25, which activates ILC2s. The ILC2s
then release IL-13, driving further tuft and goblet cell differentiation in a positive feedback loop [3] [5].

¢ N-Undecanoylglycine Circuit: Represents a more direct, IL-25/ILC2-independent antibacterial
pathway. It is defined by the Vmn2r26-PGD2 axis, which directly enhances the mucosal barrier via
goblet cell mucus secretion [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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